Cas no 1806786-41-3 (2-(Difluoromethyl)-6-fluoro-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-nitropyridine
• CAS No: 1806786-41-3
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• CID: 4922636
• Update Time: 2025-07-22

2-(Difluoromethyl)-6-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-nitropyridine

• Inchi： 1S/C6H3F3N2O2/c7-4-2-1-3(11(12)13)5(10-4)6(8)9/h1-2,6H
• InChI Key： SCDOHJNRIRLMJJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N=1)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-6-fluoro-3-nitropyridine

Professional Introduction to 2-(Difluoromethyl)-6-fluoro-3-nitropyridine (CAS No. 1806786-41-3)

2-(Difluoromethyl)-6-fluoro-3-nitropyridine, with the CAS number 1806786-41-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both difluoromethyl and fluoro substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The nitropyridine core of this compound is known for its ability to interact with various biological targets, making it a versatile scaffold for the design of bioactive molecules. The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity in many drug candidates. Additionally, the fluoro substituent can influence electronic properties and improve oral bioavailability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing novel nitropyridine derivatives for their therapeutic potential. Studies have shown that nitropyridines can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-(Difluoromethyl)-6-fluoro-3-nitropyridine makes it an intriguing candidate for further investigation into these areas.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The nitro group provides a reactive site for further functionalization, allowing chemists to tailor the structure for specific biological targets. This flexibility has led to numerous patents and research publications exploring its potential in drug discovery. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in cancer pathways, demonstrating its significance in oncology research.

The synthetic pathways for 2-(Difluoromethyl)-6-fluoro-3-nitropyridine are also of great interest. The introduction of fluorine and difluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve these goals. These methods not only highlight the compound's synthetic utility but also contribute to the broader field of organic chemistry by developing new methodologies for constructing complex heterocyclic compounds.

The pharmacological profile of 2-(Difluoromethyl)-6-fluoro-3-nitropyridine has been the subject of extensive computational and experimental studies. Molecular docking simulations have revealed that this compound can interact with various protein targets, including kinases and transcription factors. These interactions are believed to underlie its observed biological activities. Furthermore, preclinical studies have shown promising results when tested against certain cancer cell lines, suggesting its potential as an anticancer agent.

The role of fluorinated compounds in modern medicine cannot be overstated. The ability of fluorine atoms to modulate metabolic pathways and enhance drug efficacy has made them indispensable in drug design. In the case of 2-(Difluoromethyl)-6-fluoro-3-nitropyridine, the combination of fluorine and difluoromethyl groups offers a synergistic effect that enhances both potency and selectivity. This has led to increased interest from pharmaceutical companies looking to develop next-generation therapeutics.

The future directions for research on this compound are multifaceted. Further investigation into its mechanism of action could unlock new therapeutic applications beyond cancer treatment. Additionally, exploring its potential as an intermediate in other drug classes could expand its utility in medicinal chemistry. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-nitropyridine (CAS No. 1806786-41-3) is a compound with immense potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel bioactive molecules with therapeutic applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in the next wave of drug discovery efforts.